Cas no 331982-70-8 (3-{(2-chlorophenyl)methylsulfanyl}-4-methyl-4H-1,2,4-triazole)

• Product Name: 3-{(2-chlorophenyl)methylsulfanyl}-4-methyl-4H-1,2,4-triazole
• CAS No: 331982-70-8
• MF: C₁₀H₁₀ClN₃S
• MW: 239.724499225616
• MDL: MFCD00815294
• CID: 3094278
• PubChem ID: 609257
• Update Time: 2025-05-28

3-{(2-chlorophenyl)methylsulfanyl}-4-methyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 2-chlorobenzyl 4-methyl-4H-1,2,4-triazol-3-yl sulfide
• 3-{(2-chlorophenyl)methylsulfanyl}-4-methyl-4H-1,2,4-triazole
• Z19813873
• 3-{[(2-chlorophenyl)methyl]sulfanyl}-4-methyl-4H-1,2,4-triazole
• SR-01000207354-1
• AG-205/08520057
• F1621-0030
• MFCD00815294
• ALBB-022999
• 4H-1,2,4-Triazole, 3-(2-chlorobenzylthio)-4-methyl-
• AKOS002212456
• STK507985
• 3-((2-chlorobenzyl)thio)-4-methyl-4H-1,2,4-triazole
• CS-0300804
• 331982-70-8
• YGBIVQXAFLJZBS-UHFFFAOYSA-N
• 4H-1,2,4-triazole, 3-[[(2-chlorophenyl)methyl]thio]-4-methyl-
• H33763
• 2-Chlorobenzyl 4-methyl-4H-1,2,4-triazol-3-yl sulfide #
• LS-07126
• 3-[(2-chlorobenzyl)sulfanyl]-4-methyl-4H-1,2,4-triazole
• 3-[(2-chlorobenzyl)thio]-4-methyl-4H-1,2,4-triazole
• 3-[(2-chlorophenyl)methylsulfanyl]-4-methyl-1,2,4-triazole
• SR-01000207354

• MDL： MFCD00815294
• Inchi： 1S/C10H10ClN3S/c1-14-7-12-13-10(14)15-6-8-4-2-3-5-9(8)11/h2-5,7H,6H2,1H3
• InChI Key： YGBIVQXAFLJZBS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSC1=NN=CN1C

Computed Properties

• Exact Mass: 239.0283962Da
• Monoisotopic Mass: 239.0283962Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56Ų

Additional information on 3-{(2-chlorophenyl)methylsulfanyl}-4-methyl-4H-1,2,4-triazole

3-{(2-chlorophenyl)methylsulfanyl}-4-methyl-4H-1,2,4-triazole (CAS No. 331982-70-8): A Comprehensive Overview of Its Properties and Applications

The compound 3-{(2-chlorophenyl)methylsulfanyl}-4-methyl-4H-1,2,4-triazole (CAS No. 331982-70-8) is a specialized heterocyclic organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique structural features, including a 1,2,4-triazole core and a 2-chlorophenylmethylsulfanyl substituent, this compound exhibits a range of intriguing chemical and biological properties. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel pharmaceutical intermediates and crop protection agents.

One of the most compelling aspects of 3-{(2-chlorophenyl)methylsulfanyl}-4-methyl-4H-1,2,4-triazole is its versatility in molecular design. The 1,2,4-triazole moiety is a well-known pharmacophore, often associated with antimicrobial, antifungal, and anti-inflammatory activities. The addition of the 2-chlorophenylmethylsulfanyl group further enhances its potential for bioactivity modulation, making it a valuable scaffold for drug discovery. Recent studies have highlighted its role in the synthesis of small molecule inhibitors targeting various enzymatic pathways, which aligns with the growing demand for precision medicine solutions.

In the context of agrochemical innovation, CAS No. 331982-70-8 has been investigated for its potential as a pesticide intermediate. The chlorophenyl and methylsulfanyl groups contribute to its lipophilic character, which is crucial for enhancing the bioavailability and efficacy of agrochemical formulations. This aligns with the current industry focus on sustainable pest management and the development of low-residue crop protection products. As regulatory pressures increase, compounds like 3-{(2-chlorophenyl)methylsulfanyl}-4-methyl-4H-1,2,4-triazole are being reevaluated for their environmental and toxicological profiles.

The synthesis of 3-{(2-chlorophenyl)methylsulfanyl}-4-methyl-4H-1,2,4-triazole typically involves multistep organic reactions, including nucleophilic substitution and cyclization processes. Advanced spectroscopic techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods are critical for ensuring compliance with Good Manufacturing Practices (GMP), particularly when the compound is used in pharmaceutical applications. The growing adoption of green chemistry principles in its synthesis further underscores its relevance in modern industrial chemistry.

From a market perspective, the demand for CAS No. 331982-70-8 is driven by its potential in high-value niche applications. Pharmaceutical companies are exploring its utility in drug repurposing and combination therapies, while agrochemical firms are investigating its role in next-generation formulations. The compound's patent landscape and regulatory status are also key considerations for stakeholders, as they navigate the complexities of intellectual property and global compliance.

In conclusion, 3-{(2-chlorophenyl)methylsulfanyl}-4-methyl-4H-1,2,4-triazole (CAS No. 331982-70-8) represents a fascinating intersection of chemical innovation and practical utility. Its diverse applications, from drug development to agrochemical research, highlight its importance in addressing some of the most pressing challenges in healthcare and agriculture. As research continues to uncover new possibilities for this compound, its role in advancing scientific discovery and industrial progress is likely to expand even further.